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Development Professionals
Introduction: DAA-1106, chemically known as N-(2,5-dimethoxybenzyl)-N-(5-fluoro-2-

phenoxyphenyl)acetamide, is a potent and selective agonist for the 18 kDa translocator protein

(TSPO), formerly known as the peripheral benzodiazepine receptor (PBR).[1] Its high affinity

and specificity have established it as a critical tool in neuroscience research, particularly as a

radiolabeled ligand for Positron Emission Tomography (PET) imaging of neuroinflammation.[2]

In pathological conditions of the central nervous system, such as Alzheimer's disease,

traumatic brain injury, and encephalitis, the expression of TSPO is significantly upregulated in

activated microglia and astrocytes.[3][4][5] Consequently, radiolabeled DAA-1106 allows for the

in vivo visualization and quantification of these glial cell responses, offering a valuable

biomarker for disease progression and therapeutic response. This technical guide provides a

comprehensive overview of the discovery, synthesis, and proposed signaling pathways of

DAA-1106.

Quantitative Data: Binding Affinity and
Pharmacokinetics
The affinity of DAA-1106 for TSPO has been characterized across various species and

experimental conditions. The following tables summarize key quantitative data from the

literature.
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Table 1: In Vitro Binding Affinity of DAA-1106 for TSPO/PBR

Species/Tissue Radioligand Parameter Value Reference

Rat Brain

Mitochondria
[3H]DAA1106 Kd 0.12 ± 0.03 nM [6]

Rat Brain

Mitochondria
[3H]DAA1106 Bmax

161.03 ± 5.80

fmol/mg protein
[6]

Rat Brain [11C]DAA1106 Ki 0.043 nM [7][8]

Monkey Brain [11C]DAA1106 Ki 0.188 nM [7][8]

Rat Whole Brain [3H]PK 11195 IC50 0.28 nM [9]

Rat Whole Brain [3H]Ro 5-4864 IC50 0.21 nM [9]

Human Brain

(High-Affinity

Binders)

Unlabeled

DAA1106
Ki 2.8 ± 0.3 nM [10]

Human Brain

(Low-Affinity

Binders)

Unlabeled

DAA1106
Ki 13.1 ± 1.3 nM [10]

Human Brain

(Mixed-Affinity

Binders)

Unlabeled

DAA1106
Ki 4.8 ± 0.4 nM [10]

Table 2: Radiosynthesis and Pharmacokinetic Parameters of Radiolabeled DAA-1106
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Radiotracer Precursor
Radiochemi
cal Yield

Specific
Activity

Key
Observatio
n

Reference

[11C]DAA110

6
DAA-1123 72 ± 16%

90-156 GBq/

µmol

High specific

binding to

PBR in

mouse brain.

[7]

[11C]DAA110

6
DAA-1123 Up to 25%

Up to 200

GBq/µmol

Robust

synthesis for

in vivo

imaging in

rabbits.

[11]

[18F]DAA110

6

Spirocyclic

Iodonium

Ylide

6%
60-100 GBq/

µmol

Automated

synthesis for

preclinical

and clinical

use.

[8]

Synthesis Pathway
The synthesis of DAA-1106 involves the preparation of a key precursor, followed by a final

coupling or modification step. The radiosynthesis, particularly for the widely used

[11C]DAA1106, is well-documented.

Proposed Chemical Synthesis of DAA-1106
A plausible synthetic route for DAA-1106, based on available information, is outlined below.

The synthesis of the precursor, DAA-1123 (N-(5-fluoro-2-phenoxyphenyl)-N-(2-hydroxy-5-

methoxybenzyl)-acetamide), is described as a four-step process.[11]
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Synthesis of DAA-1123 (Precursor)

Synthesis of DAA-1106

2-bromo-4-fluoroanisole Ullmann Coupling

Phenol

5-fluoro-2-phenoxyanisole Demethylation 5-fluoro-2-phenoxyphenol Nitration 4-fluoro-2-phenoxy-5-nitrophenol Reduction 5-amino-4-fluoro-2-phenoxyphenol

N-Alkylation2,5-dimethoxybenzyl chloride N-(2,5-dimethoxybenzyl)-5-amino-4-fluoro-2-phenoxyphenol Acetylation DAA-1106

[11N(p,α)11C]CO2
(from Cyclotron) Gas ProcessingTrapping & Reduction [11C]Methyl IodideIodination

[11C]-O-Methylation
DAA-1123 Precursor
(in DMF with NaH)

Crude [11C]DAA-1106 HPLC Purification Formulation
(Sterile Saline/Ethanol) [11C]DAA-1106 for Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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